Cas no 1782330-22-6 (3-bromo-4-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine)

• Product Name: 3-bromo-4-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine
• CAS No: 1782330-22-6
• MF: C₇H₅BrClN₃
• MW: 246.491698980331
• CID: 5103061
• Update Time: 2026-03-03

3-bromo-4-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine

• Inchi： 1S/C7H5BrClN3/c1-12-4-2-3-10-7(9)5(4)6(8)11-12/h2-3H,1H3
• InChI Key： IDRYVCBTFQOSCB-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC2N(C)N=C(Br)C1=2

Additional information on 3-bromo-4-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine

3-Bromo-4-Chloro-1-Methyl-1H-Pyrazolo[4,3-c]pyridine (CAS No. 1782330-22-6): An Overview

3-Bromo-4-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine (CAS No. 1782330-22-6) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of bromine, chlorine, and methyl substituents on the pyrazolopyridine scaffold imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

The structure of 3-bromo-4-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine is characterized by a pyrazole ring fused to a pyridine ring, with bromine and chlorine atoms attached at the 3 and 4 positions, respectively, and a methyl group at the 1 position. This molecular architecture provides a robust platform for exploring its interactions with various biological targets. Recent studies have highlighted the importance of such functional groups in modulating the pharmacological properties of small molecules.

In the context of medicinal chemistry, 3-bromo-4-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as an inhibitor of specific enzymes and receptors. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are crucial enzymes involved in cell signaling pathways and disease progression. This makes it a promising candidate for the development of targeted therapies for conditions such as cancer and inflammatory diseases.

Beyond its enzymatic inhibition properties, 3-bromo-4-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine has also been studied for its potential as an antiviral agent. Preliminary studies have demonstrated that this compound can interfere with viral replication processes, making it a potential lead for the development of antiviral drugs. The ability to target multiple biological pathways with a single molecule is particularly valuable in drug design, as it can enhance efficacy and reduce the likelihood of resistance development.

The synthesis of 3-bromo-4-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine involves several well-established chemical reactions. Typically, the synthesis begins with the formation of a pyrazole ring through a cyclization reaction involving hydrazine and an appropriate carbonyl compound. Subsequent functionalization steps introduce the bromine, chlorine, and methyl groups to achieve the desired molecular structure. The synthetic route is highly modular, allowing for easy modification to generate analogs with varying substituents, which can be useful for structure-activity relationship (SAR) studies.

In terms of pharmacokinetics and pharmacodynamics, 3-bromo-4-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine has shown favorable properties. Its lipophilicity and solubility characteristics make it suitable for oral administration, which is an important consideration in drug development. Additionally, preliminary toxicology studies have indicated that this compound has a favorable safety profile at therapeutic concentrations. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans.

The application of computational methods has also played a significant role in advancing our understanding of 3-bromo-4-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine. Molecular modeling and docking studies have provided insights into its binding interactions with target proteins. These computational tools have helped identify key residues involved in ligand-receptor interactions and have guided the rational design of more potent analogs.

In conclusion, 3-bromo-4-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine (CAS No. 1782330-22-6) represents a promising lead compound in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its pharmacological properties and explore its potential applications in treating various diseases.